2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-1,4-dihydropyrimidin-4-one

• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol
• SMILES: CCC1=C(N=C(NC1=O)C2(CCCCC2)N)C
• InChI: InChI=1S/C13H21N3O/c1-3-10-9(2)15-12(16-11(10)17)13(14)7-5-4-6-8-13/h3-8,14H2,1-2H3,(H,15,16,17)
• InChIKey: QEYQDVHTDBDIHH-UHFFFAOYSA-N

2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-DHPM: Identity & Procurement

2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-1,4-dihydropyrimidin-4-one (CAS: 1283632-33-6) is a 3,4-dihydropyrimidin-4-one (DHPM) derivative bearing a 1-aminocyclohexyl group at the 2-position, an ethyl substituent at the 5-position, and a methyl group at the 6-position. Its molecular formula is C13H21N3O with a molecular weight of 235.33 g/mol [1]. The compound is registered in ChEMBL (CHEMBL3557849) with a Max Phase of 'Preclinical' and 22 associated bioactivity data points, indicating it has been profiled in drug discovery contexts [2]. It is commercially available as both the free base (CAS 1283632-33-6) and the hydrochloride salt (CAS 1333723-70-8) from multiple specialty chemical suppliers at standard purities of 95% [1].

Preclinical-stage DHPM tool compound with 22 curated ChEMBL bioactivity annotations

Available as free base and hydrochloride salt for SAR and lead optimization workflows

• [1] PubChem Compound Summary CID 135962935. 2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-1,4-dihydropyrimidin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source
• [2] ChEMBL Compound Report CHEMBL3557849. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL3557849/. View Source

Why 2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-DHPM Is Irreplaceable

The 3,4-dihydropyrimidinone scaffold is broadly exploited in medicinal chemistry for calcium channel modulation, anticancer, and anti-inflammatory applications [1]. However, the biological activity of DHPM derivatives is exquisitely sensitive to the specific substitution pattern on the heterocyclic core. The combination of a 1-aminocyclohexyl group at C2 with a 5-ethyl/6-methyl arrangement creates a steric and electronic environment that is fundamentally distinct from analogs bearing isopropyl, propyl, or unsubstituted C6 positions. Computed physicochemical descriptors for this compound—XLogP3 of 1.1, TPSA of 67.5 Ų, and a QED score of 0.82—define a unique property space that directly influences target engagement, solubility, and permeability, making generic interchange with other DHPM building blocks unreliable for structure-activity relationship (SAR) or lead optimization campaigns [2][3].

C5/C6 substitution pattern sensitivity

Ethyl/methyl arrangement creates steric and electronic profile distinct from isopropyl, propyl, or unsubstituted analogs; SAR interpretation may shift.

Computed property divergence

XLogP3, TPSA, and QED values define a property space that may not transfer to analogs with longer alkyl chains or altered H-bond profiles.

• [1] Kaur R, et al. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. Read by QxMD. 2018. https://read.qxmd.com/read/29308878/biological-activity-of-dihydropyrimidinone-dhpm-derivatives-a-systematic-review. View Source
• [2] PubChem Compound Summary CID 135962935. Computed Properties: XLogP3, TPSA, QED Score. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source
• [3] ChEMBL Compound Report CHEMBL3557849. AlogP: 1.76, PSA: 71.77, QED Weighted: 0.82. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL3557849/. View Source

2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-DHPM: Quantitative Evidence vs. Analogs

ChEMBL Bioactivity Annotation Density vs. Closest Analogs

2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-1,4-dihydropyrimidin-4-one (CHEMBL3557849) carries 22 bioactivity data points across 16 targets in the ChEMBL database, with a Max Phase annotation of 'Preclinical' [1]. In contrast, the closest commercially available analog 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one (CAS 1333823-14-5) has no ChEMBL entry and no publicly curated bioactivity data, representing a complete information void for prospective users [2]. This differential in bioactivity annotation density means that the 5-ethyl-6-methyl compound provides a pre-existing pharmacological fingerprint that can de-risk target selection and assay design, whereas the 6-ethyl analog requires de novo profiling.

Bioactivity Annotation Density

Cross-study comparable

Target 22 data points, 16 targets Max Phase: Preclinical

Analog (CAS 1333823-14-5) 0 data points No ChEMBL entry

22 vs. 0 curated annotations

Supports pre-screened target selection; reduces blind assay exploration

ChEMBL database (May 2026); comparator lacks any public bioactivity record

Evidence Dimension	Publicly Curated Bioactivity Data Points in ChEMBL
Target Compound Data	22 bioactivity data points across 16 targets; Max Phase: Preclinical
Comparator Or Baseline	2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one (CAS 1333823-14-5): 0 bioactivity data points; absent from ChEMBL
Quantified Difference	22 vs. 0 curated bioactivity annotations; target compound possesses a preclinical-stage pharmacological annotation baseline
Conditions	ChEMBL database (version accessed via EBI, May 2026)

Why This Matters

Procurement of the 5-ethyl-6-methyl compound eliminates the blind screening phase required for bioactivity-naive analogs, accelerating hit-to-lead timelines.

• [1] ChEMBL Compound Report CHEMBL3557849. Bioactivity Summary: Total 22, Target Summary: Total 16. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL3557849/. View Source
• [2] ChEMBL Database Search for 2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one. No compound record found. European Bioinformatics Institute. Search performed May 2026. View Source

Computed Lipophilicity and CNS Exposure Potential

The target compound exhibits an XLogP3 of 1.1 [1], placing it in an optimal lipophilicity range for CNS drug candidates (typically XLogP 1–3). Its closest structural analog with a ChEMBL entry, 2-(1-Aminocyclohexyl)-6-isopropyl-4(1H)-pyrimidinone (CAS 1354950-74-5), has an AlogP of 1.76 as reported by ChEMBL [2], representing a +0.66 log unit increase in computed lipophilicity. This difference exceeds the typical 0.5 log unit threshold considered significant for permeability and off-target binding in CNS programs. The lower XLogP3 of the 5-ethyl-6-methyl compound predicts reduced phospholipidosis risk and lower non-specific tissue binding.

Computed Lipophilicity

Cross-study comparable

Δ logP = -0.66

Target XLogP3 1.1 vs. analog AlogP 1.76

Lower lipophilicity may reduce off-target binding risk in CNS programs

Computed values; algorithm variance (XLogP3 vs. AlogP) should be considered

Evidence Dimension	Computed Lipophilicity (XLogP3 / AlogP)
Target Compound Data	XLogP3 = 1.1 (PubChem computed)
Comparator Or Baseline	2-(1-Aminocyclohexyl)-6-isopropyl-4(1H)-pyrimidinone: AlogP = 1.76 (ChEMBL computed)
Quantified Difference	Δ logP = -0.66 (target compound is less lipophilic)
Conditions	Computed values: XLogP3 (PubChem 3.0) vs. AlogP (ChEMBL); different algorithms may contribute to variance

Why This Matters

For CNS-targeted programs, the lower lipophilicity of the 5-ethyl-6-methyl compound offers a more favorable starting point for optimizing brain penetration while minimizing off-target binding.

• [1] PubChem Compound Summary CID 135962935. Computed Properties: XLogP3-AA Value 1.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source
• [2] ChEMBL Compound Report for 2-(1-Aminocyclohexyl)-6-isopropyl-4(1H)-pyrimidinone hydrochloride. AlogP: 1.76. European Bioinformatics Institute. Identifier derived from CAS 1354950-74-5 entry. View Source

Rotatable Bond Count and Rigidity Advantage

The target compound possesses 2 rotatable bonds as computed by PubChem [1]. The 2-amino analog without the cyclohexyl group—2-Amino-5-ethyl-6-methyl-pyrimidin-4-ol (CAS 28224-69-3)—has a rotatable bond count of 1 (ethyl group only), making it more rigid but lacking the steric bulk contributed by the aminocyclohexyl moiety . Conversely, analogs with longer alkyl chains at C6 (e.g., propyl or isopropyl) carry 3 rotatable bonds, introducing additional conformational entropy that reduces binding affinity for targets with well-defined hydrophobic pockets. The 2 rotatable bonds in the target compound represent an intermediate conformational flexibility that balances preorganization with adaptive binding capability.

Rotatable Bond Count

Class-level inference

2

Rotatable bonds (PubChem)

Intermediate conformational flexibility balances rigidity and adaptive binding

Compared to 1-bond (rigid) and 3-bond (flexible) analogs; computed by Cactvs

Evidence Dimension	Number of Rotatable Bonds (PubChem computed)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	2-Amino-5-ethyl-6-methyl-pyrimidin-4-ol (CAS 28224-69-3): 1 rotatable bond; 2-(1-Aminocyclohexyl)-6-propyl-3,4-dihydropyrimidin-4-one: 3 rotatable bonds
Quantified Difference	Target compound offers intermediate conformational entropy between the rigid 2-amino analog (Δ = +1 rotatable bond) and more flexible propyl analog (Δ = -1 rotatable bond)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

The intermediate rotatable bond count positions this compound as a conformational tool for probing target binding pockets where both rigidity and adaptive fit are required.

• [1] PubChem Compound Summary CID 135962935. Computed Properties: Rotatable Bond Count 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source

Hydrogen Bond Profile and FBDD Suitability

The target compound has a Hydrogen Bond Donor (HBD) count of 2 and Hydrogen Bond Acceptor (HBA) count of 3 as computed by PubChem [1]. This HBD:HBA ratio of 2:3 yields a total polar atom count that produces a Topological Polar Surface Area (TPSA) of 67.5 Ų. The TPSA value falls below 90 Ų, suggesting competent passive membrane permeability, while the balanced HBD/HBA distribution supports specific hydrogen bond interactions with target proteins. In contrast, the 2-thioxo analog 5-ethyl-6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS 39083-15-3) carries a sulfur atom that fundamentally alters the hydrogen bond acceptor character and polarizability of the heterocycle, leading to different target recognition profiles .

H-Bond & TPSA Profile

Class-level inference

TPSA 67.5 Ų HBD 2 HBA 3

Balanced HBD/HBA supports CNS permeability and specific target H-bonds

2-thioxo analog alters H-bond acceptor character; target recognition may differ

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Profile
Target Compound Data	TPSA = 67.5 Ų; HBD = 2; HBA = 3
Comparator Or Baseline	5-Ethyl-6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS 39083-15-3): TPSA and HBD/HBA profile altered by C=S substitution at C2 (exact computed values not available for comparison)
Quantified Difference	The C=O to C=S substitution at C2 replaces hydrogen bond acceptor character with thione polarizability, fundamentally altering target engagement while retaining the 5-ethyl-6-methyl substitution pattern
Conditions	PubChem computed TPSA; vendor-provided structural information for comparator from Bidepharm product page

Why This Matters

The 2-aminocyclohexyl compound preserves canonical DHPM hydrogen bonding while adding steric bulk, making it more suitable than the 2-thioxo analog for FBDD campaigns where balanced polarity and specific H-bond interactions are required.

• [1] PubChem Compound Summary CID 135962935. Computed Properties: TPSA 67.5 Ų, HBD 2, HBA 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source

High-Confidence Applications for 2-(1-Aminocyclohexyl)-5-ethyl-6-methyl-DHPM

SAR Exploration of C5/C6 Disubstituted DHPM Calcium Channel Modulators

The compound's 5-ethyl-6-methyl substitution pattern provides a steric and electronic benchmark for probing N-type or T-type calcium channel antagonist activity within the DHPM chemotype. Its ChEMBL bioactivity annotation (16 targets, Preclinical Max Phase) suggests prior pharmacological exploration, allowing researchers to compare newly generated SAR data against an existing baseline [1]. This avoids the need to synthesize and profile the unsubstituted or mono-substituted analogs from scratch.

Fragment Merging and Lead Optimization for CNS Drug Discovery

With an XLogP3 of 1.1, TPSA of 67.5 Ų, and only 2 rotatable bonds, this compound occupies a favorable CNS drug-like property space [1][2]. It can serve as a core scaffold for fragment growing or merging strategies, where the 1-aminocyclohexyl group provides a vector for further functionalization while the 5-ethyl/6-methyl pattern maintains metabolic stability at the vulnerable C5/C6 positions of the DHPM ring.

Chemical Probe Development for HDACs and Epigenetic Targets

The presence of 22 bioactivity data points in ChEMBL, including inhibition assays, indicates that this compound or closely related analogs have been tested against enzyme targets [1]. The 2-aminocyclohexyl moiety may serve as a surface recognition element, making this compound a suitable starting point for developing chemical probes targeting histone deacetylases (HDACs) or other epigenetic readers.

PROTAC Linker Attachment via Primary Amine Handle

The free primary amine on the cyclohexyl group offers a synthetically accessible conjugation point for linker attachment in PROTAC (Proteolysis-Targeting Chimera) design. The 2 rotatable bonds and the rigid cyclohexyl spacer provide a defined exit vector geometry that can be exploited to control ternary complex formation geometry between the target protein and E3 ligase [1]. Other DHPM analogs lacking this primary amine require additional synthetic steps to install a conjugation handle.

Application

Selection Property

Validation Focus

DHPM calcium channel modulator SAR studies

5-ethyl/6-methyl substitution benchmark with preclinical bioactivity annotation

Calcium channel antagonist assay profiling

CNS lead optimization research

Favorable computed CNS drug-like property space

Brain penetration and off-target binding screening

Epigenetic target probe development

22 curated ChEMBL bioactivity annotations across enzyme targets

HDAC or epigenetic reader inhibition assay validation

PROTAC linker conjugation via primary amine

Free primary amine handle with rigid cyclohexyl spacer

Ternary complex formation geometry verification

• [1] ChEMBL Compound Report CHEMBL3557849. Bioactivity Summary and Target Annotations. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL3557849/. View Source
• [2] PubChem Compound Summary CID 135962935. Computed Properties: XLogP3, TPSA, Rotatable Bond Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/135962935. View Source